Cas no 1261676-79-2 (2-Chloro-5-(perfluorophenyl)nicotinonitrile)

• Product Name: 2-Chloro-5-(perfluorophenyl)nicotinonitrile
• CAS No: 1261676-79-2
• MF: C₁₂H₂ClF₅N₂
• MW: 304.602698802948
• CID: 4910017
• Update Time: 2025-06-27

2-Chloro-5-(perfluorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(perfluorophenyl)nicotinonitrile

• Inchi： 1S/C12H2ClF5N2/c13-12-4(2-19)1-5(3-20-12)6-7(14)9(16)11(18)10(17)8(6)15/h1,3H
• InChI Key： RABZQFGIOMKECO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C=N1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 387
• XLogP3: 3.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(perfluorophenyl)nicotinonitrile

Professional Introduction to 2-Chloro-5-(perfluorophenyl)nicotinonitrile (CAS No. 1261676-79-2)

2-Chloro-5-(perfluorophenyl)nicotinonitrile, with the chemical formula C₁₂H₄ClF₅N₂, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique CAS number CAS No. 1261676-79-2, is characterized by its chloro and perfluorophenyl substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 2-Chloro-5-(perfluorophenyl)nicotinonitrile incorporates a nicotinonitrile core, which is a well-known scaffold in medicinal chemistry due to its biological activity and versatility in drug design. The presence of a chloro group at the 2-position and a perfluorophenyl group at the 5-position introduces additional functionalization possibilities, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The perfluorophenyl group in 2-Chloro-5-(perfluorophenyl)nicotinonitrile is particularly noteworthy, as it can significantly influence the pharmacokinetic properties of derived compounds. This has led to extensive research into its potential applications in the development of novel therapeutic agents.

One of the most promising areas of research involving 2-Chloro-5-(perfluorophenyl)nicotinonitrile is in the field of anticancer drugs. Studies have demonstrated that fluorinated nicotinonitriles can exhibit potent cytotoxic effects against various cancer cell lines. The electron-withdrawing nature of the perfluorophenyl group enhances the reactivity of the compound, allowing it to interact with biological targets in a highly specific manner. This has opened up new avenues for developing targeted therapies that can selectively inhibit cancer cell proliferation while minimizing side effects on healthy tissues.

Furthermore, the compound has shown potential in the development of neuroprotective agents. Research indicates that derivatives of nicotinonitriles can cross the blood-brain barrier and exhibit neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique structural features of 2-Chloro-5-(perfluorophenyl)nicotinonitrile, including its chloro and perfluorophenyl substituents, make it an ideal candidate for further exploration in this area.

The synthesis of 2-Chloro-5-(perfluorophenyl)nicotinonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorination step is particularly critical, as it determines the reactivity and subsequent functionalization possibilities of the compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis pathway and improve overall efficiency.

In addition to its pharmaceutical applications, 2-Chloro-5-(perfluorophenyl)nicotinonitrile has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The perfluorophenyl group enhances electron transport properties, while the chloro group provides anchoring points for further functionalization. This has led to significant advancements in the development of high-performance electronic devices.

The compound's stability under various environmental conditions also makes it a valuable candidate for industrial applications. Its resistance to degradation ensures long-term reliability in commercial products, making it an attractive choice for manufacturers seeking durable and efficient materials.

Ongoing research continues to uncover new potential applications for 2-Chloro-5-(perfluorophenyl)nicotinonitrile. Innovations in synthetic chemistry are enabling researchers to explore more complex derivatives with tailored properties for specific applications. As our understanding of fluorinated compounds grows, so does the potential for groundbreaking discoveries in medicine and materials science.

In conclusion, 2-Chloro-5-(perfluorophenyl)nicotinonitrile (CAS No. 1261676-79-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it a valuable tool for researchers developing new drugs, advanced materials, and innovative technologies. As research progresses, we can expect to see even more exciting applications emerge from this remarkable compound.